Sarcinapterin

• CAS RN: 89157-12-0
• Molecular Formula: C35H48N7O19P
• Molecular Weight: 901.77
• IUPAC Name: (2-(((((2R,3S,4R,5S)-5-((5-(4-((1-(2-amino-7-methyl-4-oxo-1,4-dihydropteridin-6-yl)ethyl)amino)phenyl)-2,3,4-trihydroxypentyl)oxy)-3,4-dihydroxytetrahydrofuran-2-yl)methoxy)(hydroxy)phosphoryl)oxy)-4-carboxybutanoyl)glutamic acid
• InChI: InChI=1S/C35H48N7O19P/c1-14(25-15(2)38-30-26(40-25)32(53)42-35(36)41-30)37-17-5-3-16(4-6-17)11-19(43)27(49)20(44)12-58-34-29(51)28(50)22(60-34)13-59-62(56,57)61-21(8-10-24(47)48)31(52)39-18(33(54)55)7-9-23(45)46/h3-6,14,18-22,27-29,34,37,43-44,49-51H,7-13H2,1-2H3,(H,39,52)(H,45,46)(H,47,48)(H,54,55)(H,56,57)(H3,36,38,41,42,53)/t14?,18?,19?,20?,21?,22-,27?,28-,29-,34+/m1/s1
• InChI Key: ZZZXRXDSTUEPEK-GQFBUSLDSA-N
• SMILES: OC(C(C(CO[C@@H]1[C@@H]([C@@H]([C@@H](COP(O)(OC(C(NC(C(O)=O)CCC(O)=O)=O)CCC(O)=O)=O)O1)O)O)O)O)CC2=CC=C(NC(C3=C(C)N=C4NC(N)=NC(C4=N3)=O)C)C=C2
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: Sarcinapterin

Description

Sarcinapterin is a coenzyme isolated from Methanosarcina barkeri.

Scientific Research Applications

Acupuncture Research and Neuroscience

Sarcinapterin has been implicated in research related to acupuncture and its neurological effects. Napadow et al. (2008) explored the neural mechanisms involved in cardiovascular regulation by acupuncture, which could be relevant to the study of substances like sarcinapterin in this context. This research contributes to a better understanding of how acupuncture affects the nervous system and might intersect with substances like sarcinapterin (Napadow et al., 2008).

Severe Asthma Research

Sarcinapterin may be relevant in the study of severe asthma. Jarjour et al. (2012) detailed the Severe Asthma Research Program (SARP), which aimed to characterize the molecular, biochemical, and cellular inflammatory features of severe asthma. Understanding these mechanisms could be critical for assessing the potential role of sarcinapterin in asthma research (Jarjour et al., 2012).

Enhancing Educational Methods

The application of sarcinapterin in educational settings, particularly in enhancing the understanding of scientific inquiry, can be inferred from Wong et al.'s (2008) study. They used real-life scientific research contexts to improve student-teachers' understanding of nature of science and scientific inquiry, a methodology that could be adapted to include sarcinapterin-related research (Wong et al., 2008).

Geophysics and Tectonics

Sarcinapterin's role in the field of geophysics and tectonics can be explored, as indicated by Salvi et al. (2012). Their research focused on understanding the earthquake cycle using Synthetic Aperture Radar (SAR) data, which could be relevant to studies investigating the geological applications of sarcinapterin (Salvi et al., 2012).

Wireless Power Transfer in Biomedical Applications

In the context of biomedical research, sarcinapterin might find applications in studies like those of Chow et al. (2019), who assessed wireless power transfer systems for in vivo electrophysiological recording. Sarcinapterin's potential interactions with such systems could be an area of interest (Chow et al., 2019).

Gastric Health Research

The study of sarcinapterin in gastric health is highlighted by Gaspar (2016) and Sopha et al. (2015), focusing on the bacterium Sarcina and its implications in gastric diseases. While these studies do not directly involve sarcinapterin, they underscore the importance of microbial research in gastric health, which may be relevant to sarcinapterin's applications (Gaspar, 2016), (Sopha et al., 2015).

SAR Application Research in Environmental Monitoring

Sarcinapterin's potential use in environmental monitoring is suggested by Nonaka and Sasagawa (2012), who reviewed the roles of the SAR Application Research Committee in Japan, focusing on disaster prevention and environmental monitoring. This indicates a potential avenue for sarcinapterin in similar research applications (Nonaka & Sasagawa, 2012).

Melanocortin Ligands Research

Holder and Haskell-Luevano (2004) conducted SAR studies on melanocortin peptides, which could provide a framework for understanding sarcinapterin's role in receptor-ligand interactions. This is particularly relevant in the context of developing specific activity ligands with desired biological properties (Holder & Haskell-Luevano, 2004).

Beef Cattle Production and Genomics

In agricultural research, Lambert (2008) explored the use of genetic information in beef cattle production, which could be a field where sarcinapterin's genetic interactions are significant. This research highlights the potential of genetic trait information in improving agricultural practices (Lambert, 2008).